Cas no 2138545-80-7 (N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 2138545-80-7
• MF: C₁₅H₁₆ClN₃O₄S
• MW: 369.823241233826
• CID: 6206533
• PubChem ID: 165501087
• Update Time: 2025-10-23

N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169586
• N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide
• 2138545-80-7

• Inchi： 1S/C15H16ClN3O4S/c16-13-5-3-4-12(10-13)11-18(9-8-17)24(22,23)15-7-2-1-6-14(15)19(20)21/h1-7,10H,8-9,11,17H2
• InChI Key： OQYMXUJRWHSENW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(CCN)S(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 369.0550049g/mol
• Monoisotopic Mass: 369.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Additional information on N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide

N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide: A Promising Compound in Biomedical Research

N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of biomedical research. This compound, with the CAS number 2138545-80-7, is characterized by its multifunctional groups, including an aminoethyl chain, a 3-chlorophenyl moiety, and a 2-nitrobenzene-1-sulfonamide core. These structural elements contribute to its potential pharmacological activity, making it a subject of interest for both drug discovery and targeted therapy applications.

The chemical structure of N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide is designed to interact with specific biological targets, such as enzymes or receptors, through its functional groups. The 2-nitrobenzene-1-sulfonamide core is particularly noteworthy, as it is known to exhibit antimicrobial and anti-inflammatory properties in some studies. The 3-chlorophenyl group, on the other hand, may enhance the molecule's lipophilicity, which could influence its ability to cross cell membranes and reach intracellular targets.

Recent research advancements have highlighted the potential of N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide in the treatment of chronic inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain pro-inflammatory cytokines, which could be beneficial in conditions such as psoriasis or autoimmune disorders. The aminoethyl chain may also play a role in modulating the molecule's binding affinity to specific receptors, thereby enhancing its therapeutic efficacy.

Another area of scientific exploration involves the synthetic pathways of N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide. Researchers have developed green chemistry methods to synthesize this compound with minimal environmental impact, which aligns with the growing emphasis on sustainable drug development. These methods not only reduce waste but also improve the yield and purity of the final product, making it more viable for clinical trials.

Furthermore, the pharmacokinetic properties of N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide are under investigation. Studies suggest that the 2-nitrobenzene-1-sulfonamide core may influence the molecule's metabolism and excretion in the body. Understanding these properties is crucial for optimizing the dosage regimen and ensuring the therapeutic window is maximized.

While the potential applications of N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide are promising, further preclinical studies are needed to confirm its safety and efficacy. Researchers are also exploring combination therapies that integrate this compound with other targeted drugs to enhance treatment outcomes in specific pathological conditions.

In summary, N-(2-aminoethyl)-N-[(3-chlorophenyl)methyl]-2-nitrobenzene-1-sulfonamide represents a significant advancement in biomedical research. Its unique chemical structure and functional groups offer potential for drug discovery and targeted therapy. As research continues, this compound may pave the way for innovative treatments in various medical fields.